Cas no 612052-16-1 (N,N-dimethyl-4-4-(naphthalen-1-yl)piperazine-1-carbothioylaniline)

• Product Name: N,N-dimethyl-4-4-(naphthalen-1-yl)piperazine-1-carbothioylaniline
• CAS No: 612052-16-1
• MF: C₂₃H₂₅N₃S
• MW: 375.529703855515
• CID: 6072136
• PubChem ID: 1540910
• Update Time: 2025-11-01

N,N-dimethyl-4-4-(naphthalen-1-yl)piperazine-1-carbothioylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-4-(naphthalen-1-yl)piperazine-1-carbothioylaniline
• [4-(dimethylamino)phenyl]-(4-naphthalen-1-ylpiperazin-1-yl)methanethione
• Z56918249
• (4-(dimethylamino)phenyl)(4-(naphthalen-1-yl)piperazin-1-yl)methanethione
• N,N-DIMETHYL-4-[4-(NAPHTHALEN-1-YL)PIPERAZINE-1-CARBOTHIOYL]ANILINE
• AKOS001057039
• F1536-0076
• (4-dimethylaminophenyl)-[4-(1-naphthyl)-piperazin-1-yl]methanethione
• 612052-16-1

• Inchi： 1S/C23H25N3S/c1-24(2)20-12-10-19(11-13-20)23(27)26-16-14-25(15-17-26)22-9-5-7-18-6-3-4-8-21(18)22/h3-13H,14-17H2,1-2H3
• InChI Key： HQAPIOMVEIRFSZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N(C)C)C=C1)(N1CCN(C2=C3C(C=CC=C3)=CC=C2)CC1)=S

Computed Properties

• Exact Mass: 375.17691898g/mol
• Monoisotopic Mass: 375.17691898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N,N-dimethyl-4-4-(naphthalen-1-yl)piperazine-1-carbothioylaniline

Comprehensive Overview of N,N-dimethyl-4-4-(naphthalen-1-yl)piperazine-1-carbothioylaniline (CAS No. 612052-16-1)

The compound N,N-dimethyl-4-4-(naphthalen-1-yl)piperazine-1-carbothioylaniline (CAS No. 612052-16-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the piperazine ring and naphthalene moiety, make it a valuable intermediate for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its carbothioyl functional group could play a critical role in modulating biological activity.

In recent years, the demand for N,N-dimethyl-4-4-(naphthalen-1-yl)piperazine-1-carbothioylaniline has increased due to its relevance in high-performance polymers and photoactive materials. The compound's ability to form stable complexes with metals and other organic molecules makes it a candidate for use in optoelectronic devices, a rapidly growing field driven by advancements in renewable energy and display technologies. Users searching for "piperazine derivatives in optoelectronics" or "naphthalene-based photoactive compounds" will find this compound particularly intriguing.

Another area of interest is the compound's potential role in medicinal chemistry. The dimethylamino and carbothioyl groups are known to enhance binding affinity to biological targets, making 612052-16-1 a promising scaffold for developing new therapeutics. Queries such as "piperazine carbothioamide applications" or "naphthalene derivatives in drug design" highlight the growing curiosity around this molecule. Its structural versatility allows for modifications that could lead to breakthroughs in treating diseases with high unmet medical needs.

From a synthetic chemistry perspective, N,N-dimethyl-4-4-(naphthalen-1-yl)piperazine-1-carbothioylaniline is often discussed in forums and research papers focusing on heterocyclic compound synthesis. The challenges associated with its preparation, such as optimizing yield and purity, are frequently addressed in academic and industrial settings. Searches like "efficient synthesis of naphthalene piperazine compounds" reflect the technical interest in its production. Additionally, its stability under various conditions makes it a reliable candidate for long-term studies.

Environmental and safety considerations are also critical when working with CAS No. 612052-16-1. While not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Researchers often look for "safe handling of carbothioylaniline derivatives" or "storage conditions for piperazine-based compounds" to mitigate risks. The compound's low volatility and moderate solubility in common organic solvents further contribute to its practicality in laboratory settings.

In summary, N,N-dimethyl-4-4-(naphthalen-1-yl)piperazine-1-carbothioylaniline (CAS No. 612052-16-1) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and synthetic chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, aligning with trending topics like "green chemistry in heterocycle synthesis" and "bioactive molecule design." As interest in tailored organic compounds grows, this molecule is poised to remain a key player in innovative scientific developments.